Tetrahydrocurcumin

Description

Tetrahydrocurcumin, also known as tetrahydrodiferuloylmethane, is a major metabolite of curcumin, a curcuminoid found in turmeric (Curcuma longa) . Curcumin, a yellow polyphenolic pigment derived from the rhizomes of the Curcuma longa Linn plant, is the principal curcuminoid of turmeric, a popular Indian spice belonging to the ginger family . Tetrahydrocurcumin is produced through the reduction of curcumin . It is created via the bacterial enzyme NADPH-dependent curcumin reductase, where curcumin is reduced to dihydrocurcumin (DHC) as an intermediate, followed by further reduction to tetrahydrocurcumin as the end product .

Tetrahydrocurcumin possesses strong antioxidant and cardioprotective properties . Studies suggest that tetrahydrocurcumin exhibits similar pharmacological properties to curcumin, with some research indicating it has higher antioxidant activity . While curcumin exhibits both pro-oxidant and anti-inflammatory activities, tetrahydrocurcumin is primarily known as a potent antioxidant . Its antioxidant capabilities may provide neuroprotective effects, and it has demonstrated a protective effect against oligomeric amyloid-I²-induced toxicity . Furthermore, tetrahydrocurcumin has shown promise in alleviating hypertension, aortic stiffening, and oxidative stress in studies, suggesting it may protect against cardiovascular alterations .

Other names for Tetrahydrocurcumin include Sabiwhite, Tetrahydrodiferuloylmethane, and 1,7-bis(4-hydroxy-3-methoxyphenyl)heptane-3,5-dione . While curcumin binds and modulates a wide array of targets, tetrahydrocurcumin is a superior antioxidant but lacks some of the anti-inflammatory and pro-oxidant activities of curcumin . It is not typically found in turmeric extract powders containing 95% curcuminoids used in dietary supplement products but appears in the plasma following ingestion of curcuminoids .

• CAS No.: 36062-04-1
• Product Name: Tetrahydrocurcumin
• Molecular Formula: C21H24O6
• Molecular Weight: 372.4 g/mol
• IUPAC Name: 1,7-bis(4-hydroxy-3-methoxyphenyl)heptane-3,5-dione
• Standard InChI: InChI=1S/C21H24O6/c1-26-20-11-14(5-9-18(20)24)3-7-16(22)13-17(23)8-4-15-6-10-19(25)21(12-15)27-2/h5-6,9-12,24-25H,3-4,7-8,13H2,1-2H3
• Standard InChIKey: LBTVHXHERHESKG-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)CCC(=O)CC(=O)CCC2=CC(=C(C=C2)O)OC)O
• Appearance: Yellow Solid
• Purity: > 95%
• Synonyms: 1,7-Bis(4-hydroxy-3-methoxyphenyl)-3,5-heptanedione; HZIV 81-2; NSC 687845; Sabiwhite; Tetrahydrodiferuloylmethane
• PubChem Compound: 124072
• Last Modified: Aug 15 2023